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Compound of Interest

Compound Name: Cbl-b-IN-16

cat. No.: B12380701

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Cbl-b-IN-16, a potent and orally active
inhibitor of the E3 ubiquitin ligase Cbl-b. This document summarizes key product information,
presents quantitative data in a structured format, outlines detailed experimental protocols, and
visualizes the relevant signaling pathways and experimental workflows.

Product Information

Cbl-b-IN-16 (also referred to as compound 31) is a small molecule inhibitor of Casitas B-
lineage lymphoma proto-oncogene-b (Cbl-b), a key negative regulator of T-cell activation.[1][2]
[3] By inhibiting Cbl-b, Cbl-b-IN-16 enhances T-cell receptor (TCR) signaling, leading to
increased cytokine production and anti-tumor activity.[1][2] Mechanistically, Cbl-b-IN-16 is an
allosteric inhibitor that binds to Cbl-b and locks it in an inactive conformation, thereby
preventing its E3 ligase activity.[3]

Quantitative Data

The following tables summarize the key quantitative data for Cbl-b-IN-16, facilitating easy
comparison of its biochemical and cellular activities.

Table 1: Biochemical Activity
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Parameter Value (nM) Description

Half-maximal inhibitory
IC50 (Cbl-b) 30 concentration against Cbl-b E3
ligase activity.[1][3]

Half-maximal inhibitory
IC50 (Chbl-b autoubiquitination) 63 concentration for the
autoubiquitination of Cbl-b.[1]

Half-maximal inhibitory

IC50 (ubiquitin transfer to Zap- 84 concentration for the transfer
70) of ubiquitin to the substrate
Zap-70.[1]

Table 2: Cellular Activity

Parameter Value (nM) Cell Line/System Description

Half-maximal effective
concentration for the

EC50 (IL-2 ) ]
230 Hu-T-cells induction of

production) ]
Interleukin-2

production.[1][3]

Half-maximal effective
concentration for the

EC50 (pPLCy1 levels) 610 Hu-T-cells upregulation of
phosphorylated
PLCy1.[1]

Signaling Pathway

Cbl-b is a critical negative regulator of T-cell activation. Upon T-cell receptor (TCR) stimulation,
Cbl-b would normally ubiquitinate key downstream signaling proteins, such as Zap-70 and the
p85 subunit of PI3K, targeting them for degradation and thereby dampening the activation
signal. Cbl-b-IN-16 inhibits this process, leading to sustained signaling and enhanced T-cell
activation.
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Cellular Assays

T-Cell Culture
(e.g., Jurkat, Primary T-cells)

Treatment with Cbl-b-IN-16

Biochemical Assays
TCR Stimulation Cbl-b Autoubiquitination
(anti-CD3/CD28) Assay (IC50)
IL-2 Production Assay Western Blot for Zap-70 Ubiquitination
(EC50) Phospho-proteins (pPLCy1) Assay (IC50)

In Vivo Studies (Conceptual)

Tumor Xenograft
Mouse Model

Oral Administration of
Cbl-b-IN-16

Tumor Growth
Inhibition

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Cbl-b-IN-16: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12380701#cbl-b-in-16-datasheet-and-product-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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